![molecular formula C22H16BrNO6 B3932400 2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 4-bromo-3-nitrobenzoate](/img/structure/B3932400.png)
2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 4-bromo-3-nitrobenzoate
Overview
Description
2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 4-bromo-3-nitrobenzoate, also known as BPNB, is a chemical compound used in scientific research. It is a member of the benzophenone family and is known for its unique properties that make it useful in various applications.
Mechanism of Action
2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 4-bromo-3-nitrobenzoate works by binding to specific proteins, which can affect their function and activity. This can lead to changes in cellular processes and can potentially be used to target specific diseases or conditions.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of certain enzymes and the induction of apoptosis (programmed cell death) in cancer cells. It has also been studied for its potential antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 4-bromo-3-nitrobenzoate in lab experiments is its unique properties, which make it useful in various applications. However, one limitation is that it can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities.
Future Directions
There are several potential future directions for research involving 2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 4-bromo-3-nitrobenzoate, including:
1. Developing new drugs based on this compound's unique properties and mechanism of action.
2. Studying its potential use in photodynamic therapy for the treatment of cancer and other diseases.
3. Investigating its potential as a fluorescent probe for protein-ligand interactions and other applications in biochemistry and biophysics.
4. Exploring its potential antioxidant and anti-inflammatory properties for the treatment of various diseases and conditions.
In conclusion, this compound is a unique chemical compound with various scientific research applications. Its properties and mechanism of action make it a promising candidate for the development of new drugs and other applications in biochemistry and biophysics. Further research is needed to fully understand its potential and limitations.
Scientific Research Applications
2-(4-methoxyphenyl)-2-oxo-1-phenylethyl 4-bromo-3-nitrobenzoate has been used in various scientific research applications, including as a fluorescent probe for protein-ligand interactions and as a photosensitizer in photodynamic therapy. It has also been studied for its potential use in the development of new drugs for the treatment of cancer and other diseases.
Properties
IUPAC Name |
[2-(4-methoxyphenyl)-2-oxo-1-phenylethyl] 4-bromo-3-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16BrNO6/c1-29-17-10-7-14(8-11-17)20(25)21(15-5-3-2-4-6-15)30-22(26)16-9-12-18(23)19(13-16)24(27)28/h2-13,21H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAMINJHMIKINEI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=CC(=C(C=C3)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16BrNO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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